Cas no 288621-13-6 (Hexanoic acid, 6-hydroxy-3-oxo-, 1,1-dimethylethyl ester)
288621-13-6 structure
Product Name:Hexanoic acid, 6-hydroxy-3-oxo-, 1,1-dimethylethyl ester
CAS No:288621-13-6
MF:C10H18O4
MW:202.247523784637
CID:1436704
Update Time:2024-08-15
Hexanoic acid, 6-hydroxy-3-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Hexanoic acid, 6-hydroxy-3-oxo-, 1,1-dimethylethyl ester
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- Inchi: 1S/C10H18O4/c1-10(2,3)14-9(13)7-8(12)5-4-6-11/h11H,4-7H2,1-3H3
- InChI Key: LFUCWTYXSVOTSK-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)CC(=O)CCCO
Computed Properties
- Exact Mass: 202.12054
Experimental Properties
- Density: 1.054±0.06 g/cm3(Predicted)
- Boiling Point: 299.8±20.0 °C(Predicted)
- PSA: 63.6
- pka: 10.53±0.46(Predicted)
Hexanoic acid, 6-hydroxy-3-oxo-, 1,1-dimethylethyl ester Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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